Actinorhodin
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Overview
Description
Actinorhodin is a natural antibiotic that is produced by Streptomyces coelicolor. It is a secondary metabolite that is synthesized by the bacteria when it is under stress. Actinorhodin has been widely studied for its potential use in the treatment of various diseases due to its antibacterial, antifungal, and antitumor properties.
Scientific Research Applications
Redox-Active Antibiotic Properties
Actinorhodin, a blue-pigmented, redox-active secondary metabolite produced by Streptomyces coelicolor, exhibits potent bacteriostatic properties and responsiveness to pH. Its antibacterial effect involves activation of stress responses in cells, including oxidative damage, protein damage, and certain forms of DNA damage. The complex mode of action of actinorhodin involves multiple molecular targets, distinguishing it from other antibiotics (Mak & Nodwell, 2017).
Role in Antibiotic Export and Regulation
The actinorhodin biosynthetic gene cluster in Streptomyces coelicolor includes ActR, a TetR-like transcriptional repressor. ActR regulates the expression of actinorhodin exporters by binding to an operator region. Actinorhodin and its biosynthetic precursors can dissociate ActR from its operator, suggesting a mechanism for self-resistance to actinorhodin by the producing organism (Willems et al., 2008).
Transcriptional Regulation in Stationary Phase
Actinorhodin production in Streptomyces coelicolor A3(2) primarily occurs during the stationary phase. This phase-specific production is mediated at the transcriptional level through the activation of the actII-ORF4 promoter. The presence of actII-ORF4 on a multicopy plasmid can enhance actinorhodin synthesis in rapidly growing cultures, indicating a limitation in the availability of the activator protein (Gramajo, Takano, & Bibb, 1993).
Enzymatic Function in Biosynthesis
Impact of Carbon Sources on Biosynthesis
The biosynthesis of actinorhodin in Streptomyces lividans is influenced by the type of carbon source used in the cultivation. Glucose, as the best carbon source, supports a higher yield of actinorhodin compared to other carbon sources. The study on various carbon sources highlighted the metabolic pathways that contribute precursors for actinorhodin synthesis (Bruheim, Butler, & Ellingsen, 2002).
Export Initiation and Resistance Mechanisms
Actinorhodin-producing Streptomyces coelicolor cells initiate the export of this antibiotic through the actAB operon, which encodes putative export pumps regulated by ActR. The actinorhodin intermediates and actinorhodin itself are signals that induce actAB expression, linking export to biosynthesis and providing resistance mechanisms (Xu et al., 2012).
Enhancement of Production Through Genetic Manipulation
Synthetic promoter library (SPL) technology has been used to modulate actinorhodin production in Streptomyces coelicolor A3(2). By optimizing the expression of ActII orf4, which activates the transcription of the actinorhodin biosynthetic gene cluster, significant improvements in actinorhodin yield were achieved (Sohoni et al., 2014).
properties
CAS RN |
1397-77-9 |
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Product Name |
Actinorhodin |
Molecular Formula |
C32H26O14 |
Molecular Weight |
634.5 g/mol |
IUPAC Name |
2-[(1R,3S)-8-[(1R,3S)-3-(carboxymethyl)-5,6,9,10-tetrahydroxy-1-methyl-3,4-dihydro-1H-benzo[g]isochromen-8-yl]-1-methyl-5,6,9,10-tetraoxo-3,4-dihydro-1H-benzo[g]isochromen-3-yl]acetic acid |
InChI |
InChI=1S/C32H26O14/c1-9-21-15(3-11(45-9)5-19(35)36)29(41)23-17(33)7-13(27(39)25(23)31(21)43)14-8-18(34)24-26(28(14)40)32(44)22-10(2)46-12(6-20(37)38)4-16(22)30(24)42/h7-12,33,39,41,43H,3-6H2,1-2H3,(H,35,36)(H,37,38)/t9-,10-,11+,12+/m1/s1 |
InChI Key |
FXTIILIJTTYSLT-WYUUTHIRSA-N |
Isomeric SMILES |
C[C@@H]1C2=C(C[C@H](O1)CC(=O)O)C(=O)C3=C(C2=O)C(=O)C(=CC3=O)C4=CC(=C5C(=C4O)C(=C6[C@H](O[C@@H](CC6=C5O)CC(=O)O)C)O)O |
SMILES |
CC1C2=C(CC(O1)CC(=O)O)C(=O)C3=C(C2=O)C(=O)C(=CC3=O)C4=CC(=C5C(=C4O)C(=C6C(OC(CC6=C5O)CC(=O)O)C)O)O |
Canonical SMILES |
CC1C2=C(CC(O1)CC(=O)O)C(=O)C3=C(C2=O)C(=O)C(=CC3=O)C4=CC(=C5C(=C4O)C(=C6C(OC(CC6=C5O)CC(=O)O)C)O)O |
synonyms |
8,8'-bi-1H-naphtho(2,3-C)pyran)-3,3'-diacetic acid, 3,3',4,4',5,5',10,10'-octahydro-6,6',9,9'-tetrahydroxy-1,1'-dimethyl-5,5',10,10'-tetraoxo-, (1R,1'R,3S,3'S)- actinorhodin actinorhodine |
Origin of Product |
United States |
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